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Compound of Interest

Compound Name: Fluciclovine

Cat. No.: B1672863 Get Quote

Essential Safety and Handling of Fluciclovine (F
18)
Fluciclovine (18F), a radioactive diagnostic agent primarily used for positron emission

tomography (PET) imaging, requires stringent handling and safety protocols to minimize

radiation exposure to laboratory and clinical personnel.[1] Adherence to these guidelines is

crucial for ensuring a safe working environment and compliance with regulatory standards.

Personal Protective Equipment (PPE) and
Engineering Controls
The use of appropriate personal protective equipment and engineering controls is mandatory

when handling Fluciclovine. These measures are the first line of defense against potential

contamination and radiation exposure.
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Equipment/Control Specification Purpose

Eye/Face Protection Safety glasses or goggles
To prevent eye contact with the

radioactive material.

Skin & Body Protection
Disposable latex, nitrile, or

rubber gloves; Lab coat

To protect the skin from

contamination. Waterproof

gloves are also recommended.

[1]

Respiratory Protection
Not required under normal

conditions

Fluciclovine does not easily

become airborne.

Engineering Controls
Eyewash station; Good

general room ventilation

To provide immediate

decontamination in case of eye

contact and to ensure

adequate air circulation.

Shielding
Effective shielding, including

syringe shields

To minimize radiation exposure

during handling and

administration.[1]

Operational and Disposal Plans
A clear, step-by-step operational plan is essential for the safe handling and disposal of

Fluciclovine. This includes procedures from the moment the material is received to its final

disposal.

Handling and Administration:

Visual Inspection: Before administration, visually inspect the Fluciclovine solution for

particulate matter and discoloration. Do not use if either is present.[1]

Aseptic Technique: Use aseptic techniques and radiation shielding when withdrawing and

administering the drug.[1]

Hygiene Measures: Prohibit smoking, eating, drinking, or the application of cosmetics in

areas where radioactive materials are handled or stored.
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Emergency Procedures:

Eye Contact: Immediately flush eyes with water for at least 15 minutes and notify the

Radiation Safety Officer.

Skin Contact: Wash the exposed area with soap and water or other approved

decontamination media and notify the Radiation Safety Officer.

Ingestion or Inhalation: Notify radiation safety personnel immediately to assess the amount

of material ingested or inhaled.

Disposal Plan:

Radioactive waste must be handled in accordance with the institution's established Radiation

Safety Program. All disposal must comply with local, state, and federal regulations for

radioactive materials.[1]

Logical Workflow for Fluciclovine Handling
The following diagram illustrates the procedural flow for safely handling Fluciclovine from

receipt to disposal.
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Caption: Procedural workflow for handling Fluciclovine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

